Cas no 1249934-50-6 (4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione)

• Product Name: 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione
• CAS No: 1249934-50-6
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 4581408
• PubChem ID: 59153705
• Update Time: 2025-10-31

4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-3,5-dione
• 2-(2-Aminoethyl)-3a,4,7,7a-tetrahydro-4,7-methano-1H-isoindole-1,3(2H)-dione
• 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione

• Inchi： 1S/C11H14N2O2/c12-3-4-13-10(14)8-6-1-2-7(5-6)9(8)11(13)15/h1-2,6-9H,3-5,12H2
• InChI Key： KJJNUYCTHDHWHV-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C3CC2C=C3)C(=O)N1CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^{2,6}]dec-8-ene-3,5-dione

Introduction to 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione (CAS No. 1249934-50-6)

4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione, identified by its Chemical Abstracts Service (CAS) number 1249934-50-6, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique bicyclic framework and functional groups. This compound belongs to the class of azatricyclic ethers, characterized by a nitrogen atom incorporated into a tricyclic system, which often confers distinct chemical and biological properties. The presence of both amino and carbonyl functionalities in its molecular structure suggests potential roles in various biochemical pathways and interactions.

The tricyclic core of 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione is derived from a decaline scaffold modified by the introduction of an azacyclohexane ring, resulting in a highly strained and rigid structure. This structural motif is known to influence the compound's reactivity and binding affinity towards biological targets. The (2-aminoethyl) side chain attached to the nitrogen atom introduces additional hydrogen bonding potential, which is critical for modulating interactions with proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the conformational flexibility and electronic properties of such complex molecules. Studies using density functional theory (DFT) have revealed that the azatricyclic system exhibits significant aromatic stabilization due to the delocalization of electrons across the ring system. This aromatic character is thought to enhance the compound's stability under physiological conditions and may contribute to its bioactivity.

In the realm of drug discovery, compounds with tricyclic cores are frequently investigated for their potential as scaffolds for therapeutic agents. The rigid framework of 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione provides a privileged structure that can be optimized for binding to specific biological targets such as kinases, proteases, and ion channels. The amino group at position 4 serves as a versatile handle for further derivatization, allowing chemists to introduce additional substituents that can fine-tune pharmacokinetic properties such as solubility, metabolic stability, and cell permeability.

The 3,5-dione moiety in the molecule represents another key feature that warrants detailed investigation. Carbonyl groups are well-known for their ability to participate in hydrogen bonding interactions and can serve as electrophilic centers for nucleophilic attack in synthetic transformations. This dual functionality makes 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione a promising candidate for further exploration in medicinal chemistry.

Emerging research indicates that azatricyclic compounds exhibit a broad spectrum of biological activities due to their ability to mimic natural product scaffolds found in bioactive molecules. For instance, derivatives of similar tricyclic structures have been reported to possess antimicrobial, anti-inflammatory, and anticancer properties. The unique steric and electronic environment provided by the (2-aminoethyl)-substituted azatricycle in 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione may confer selective binding affinity towards specific disease-related targets.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The construction of the tricyclic framework requires precise control over reaction conditions to ensure high yield and enantiomeric purity if stereochemical control is desired. Advances in transition metal-catalyzed reactions have provided new methodologies for constructing complex cyclic systems efficiently. For example, palladium-catalyzed intramolecular cyclizations have been employed successfully in the synthesis of related azatricyclic compounds.

The pharmacological evaluation of 4-(2-aminoethyl)-4-azatricyclo[5.2.1.0^2,6]dec-8-ene-3,5-dione has only just begun to scratch the surface of its potential applications. Initial in vitro studies suggest that this compound interacts with several enzymes involved in signal transduction pathways relevant to cancer biology and neurodegenerative diseases. The amino group at position 4 has been targeted for derivatization into peptidomimetics or kinase inhibitors through selective coupling reactions with appropriate carboxylic acid derivatives.

The (2-aminoethyl) side chain also provides an opportunity for prodrug design strategies aimed at improving oral bioavailability or targeted delivery systems such as nanoparticles or liposomes encapsulating this active pharmaceutical ingredient (API). Prodrug approaches leverage metabolic conversion into the parent drug within vivo environments where it exerts its therapeutic effect while minimizing systemic exposure during absorption or distribution phases.

The growing interest in heterocyclic chemistry has spurred innovation across multiple disciplines including organic synthesis biology pharmaceutical sciences materials science among others areas where structural complexity meets functional utility creating interdisciplinary opportunities ripe exploration future research directions involving novel derivatives modifications thereof based upon structural motifs presented by compounds like this one.